Cas no 1385284-57-0 (N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide)

• Product Name: N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide
• CAS No: 1385284-57-0
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 6223994
• PubChem ID: 72018861
• Update Time: 2025-07-22

N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016917892
• 1385284-57-0
• N-METHYL-6-(METHYLSULFANYL)-N-(2-OXO-1-PHENYLPYRROLIDIN-3-YL)PYRIDINE-3-CARBOXAMIDE
• Z1175178219
• EN300-26609669
• N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide

• Inchi： 1S/C18H19N3O2S/c1-20(17(22)13-8-9-16(24-2)19-12-13)15-10-11-21(18(15)23)14-6-4-3-5-7-14/h3-9,12,15H,10-11H2,1-2H3
• InChI Key： REWVRNYIZHQDLP-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C=N1)C(N(C)C1C(N(C2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.8Ų

Additional information on N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide

Introduction to N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide (CAS No. 1385284-57-0)

N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1385284-57-0, represents a class of molecules that are being extensively studied for their potential applications in drug development. The intricate molecular architecture of this compound, featuring a pyridine core substituted with various functional groups, makes it a promising candidate for further investigation in medicinal chemistry.

The< strong>N-Methyl and< strong>6-methylsulfanyl substituents in the molecule contribute to its distinct chemical behavior, influencing both its reactivity and its interactions with biological targets. These modifications are strategically designed to enhance the compound's binding affinity and selectivity, which are critical factors in the development of effective pharmaceutical agents. The presence of a< strong>pyridine ring further enhances the compound's potential as a pharmacophore, given the well-documented role of pyridine derivatives in various biological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. These computational studies suggest that N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of new therapeutic agents. Specifically, the< strong>2-oxo-1-phenylpyrrolidin-3-yl moiety has been identified as a key pharmacophoric element that interacts with biological targets in a manner conducive to drug action.

In vitro studies have begun to elucidate the mechanism of action for this compound, providing valuable insights into its potential therapeutic applications. Initial experiments have shown that it can modulate the activity of enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and other inflammatory disorders. Additionally, the< strong>pyridine core of the molecule may contribute to its ability to cross the blood-brain barrier, which is an important consideration for drugs targeting central nervous system disorders.

The synthesis of N-Methyl-6-methylsulfanyl-N-(2-oxo-1-phenylpyrrolidin-3-yl)pyridine-3-carboxamide presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements have opened up new avenues for exploring its pharmacological properties and have facilitated its use in preclinical studies. The development of efficient synthetic routes is crucial for the commercialization of this compound as a potential drug candidate.

The< strong>CAS number 1385284-57-0 serves as a unique identifier for this compound, ensuring accurate documentation and tracking throughout its research and development process. This standardized identification system is essential for maintaining consistency in scientific literature and facilitating collaboration among researchers worldwide. The use of CAS numbers also aids in regulatory compliance, ensuring that the compound is properly classified and handled according to established guidelines.

Ongoing research is focused on optimizing the pharmacokinetic properties of N-Methyl-6-methylsulfanyl-N-(2-oکسو۱فنیلپیررولیدین۳ی۱)پیریدین۳کربوکسامید، including its solubility, stability, and metabolic profile. These studies are critical for determining whether this compound can be developed into a safe and effective drug product. By addressing these pharmacokinetic challenges, researchers aim to enhance the bioavailability and therapeutic efficacy of this promising molecule.

The potential applications of N-Methyl-6-methylsulfanyl-N-(2-oکسو۱فنیلپیررولیدین۳ی۱)پیریدین۳کربوکسامید extend beyond inflammation treatment; it may also have utility in addressing neurological disorders and other conditions where enzyme modulation is beneficial. The< strong>pyridine moiety's ability to interact with various biological targets makes it a versatile scaffold for drug design. As research continues to uncover new therapeutic possibilities, this compound holds significant promise for improving patient outcomes across multiple medical conditions.

In conclusion, N-Methyl-6-methylsulfanyl-N-(2-oکسو۱فنیلپیررولیدین۳ی۱)پیریدین۳کربوکسامید (CAS No. 1385284-57) is a structurally complex and functionally intriguing molecule with substantial potential in pharmaceutical applications. Its unique chemical features make it an attractive candidate for further investigation, particularly in areas such as inflammation management and neurological disorders. With continued research and development efforts aimed at optimizing its pharmacological properties, this compound may soon contribute to advancements in modern medicine.